Cas no 35464-94-9 (dodecanedioic acid - decane-1,10-diol (1:1))

• Product Name: dodecanedioic acid - decane-1,10-diol (1:1)
• CAS No: 35464-94-9
• MF: C₂₂H₄₄O₆
• MW: 404.581168174744
• CID: 1471082
• PubChem ID: 37152
• Update Time: 2025-04-20

dodecanedioic acid - decane-1,10-diol (1:1) Chemical and Physical Properties

Names and Identifiers

• dodecanedioic acid - decane-1,10-diol (1:1)
• decane-1,10-diol,dodecanedioic acid
• 35464-94-9
• AGN-PC-0JKPHQ
• DTXSID40275396

• Inchi： 1S/C12H22O4.C10H22O2/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16;11-9-7-5-3-1-2-4-6-8-10-12/h1-10H2,(H,13,14)(H,15,16);11-12H,1-10H2
• InChI Key： GSRWHUVBCMIFSG-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCO.OC(CCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 404.31392
• Monoisotopic Mass: 404.31378912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06